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2'-Chloro-4'-fluoroacetanilide safety and hazards
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Compound of Interest

Compound Name: 2'-Chloro-4'-fluoroacetanilide

Cat. No.: B1585160

Chemical Identity and Physicochemical
Properties

2'-Chloro-4'-fluoroacetanilide is a halogenated aromatic compound. Its key identifiers and
properties are summarized below.

Property Value Source

N-(2-chloro-4-
IUPAC Name ] PubChem[1]
fluorophenyl)acetamide

2'-Chloro-4'-fluoroacetanilide,
Synonyms N-(2-Chloro-4- Synquest Labs[2]

fluorophenyl)acetamide

CAS Number 399-35-9 Synquest Labs[2]

Molecular Formula CsH7CIFNO Synquest Labs[2]

Molecular Weight 187.60 g/mol PubChem[1]
White to gray to red powder or

Appearance Chem-Impex([3]
crystal

Melting Point 117 - 120 °C Chem-Impex([3]

- Stable under normal handling
Stability . Synquest Labs[2]
and storage conditions
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GHS Classification and Hazard Profile

2'-Chloro-4'-fluoroacetanilide is classified under the Globally Harmonized System (GHS) with
the following hazards.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation (Respiratory tract)

Signal Word: Warning
Pictograms:

laalt text

The primary hazards of this compound are irritant effects on the skin, eyes, and respiratory
system.[1][2]

Toxicological Assessment: Beyond the Data Sheet

While the available safety data sheets indicate that 2'-Chloro-4'-fluoroacetanilide is not
classified for acute oral, dermal, or inhalation toxicity, this often signifies a lack of data rather
than a confirmed absence of toxicity.[2] For a comprehensive risk assessment, it is crucial to
consider the toxicology of structurally related compounds.

Insights from Analogous Compounds

The metabolism of related anilide compounds can offer clues to the potential biotransformation
of 2'-Chloro-4'-fluoroacetanilide. For instance, a study on 4-fluoroacetanilide in rats revealed
that it can be metabolized to 4-acetamidophenol (paracetamol) and its conjugates.[4] This
suggests that the acetanilide moiety of 2'-Chloro-4'-fluoroacetanilide could undergo similar
metabolic transformations.
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Furthermore, research on monochloroacetanilides has demonstrated that the position of the
chlorine atom on the aniline ring influences the compound's nephrotoxic and hepatotoxic
potential.[5] This highlights the importance of the specific substitution pattern of 2'-Chloro-4'-
fluoroacetanilide in determining its overall toxicological profile.

Potential Metabolic Pathways and Toxic Mechanisms

Based on the metabolism of similar compounds, a hypothetical metabolic pathway for 2'-
Chloro-4'-fluoroacetanilide could involve N-deacetylation and subsequent oxidation or
conjugation. The presence of both chlorine and fluorine atoms may influence the rate and
regioselectivity of these metabolic reactions.

The following diagram illustrates a potential risk assessment workflow when handling
compounds with limited toxicological data, such as 2'-Chloro-4'-fluoroacetanilide.

Risk Assessment for Compounds with Limited Data

Click to download full resolution via product page

Caption: A workflow for assessing the risks of compounds with limited toxicological data.

Safe Handling and Risk Mitigation Strategies

Given the known irritant properties and the potential for uncharacterized systemic toxicity, a
cautious approach to handling 2'-Chloro-4'-fluoroacetanilide is warranted.

Engineering Controls

¢ Ventilation: Work with this compound should be conducted in a well-ventilated area,
preferably within a chemical fume hood, to minimize inhalation exposure.[2]
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o Containment: For procedures that may generate dust, use of a glove box or other

containment solutions is recommended.

Personal Protective Equipment (PPE)

A comprehensive PPE protocol is essential for preventing exposure.

PPE Item

Specification

Rationale

Eye Protection

Chemical safety goggles or a

face shield.

Protects against splashes and
dust, preventing serious eye

irritation.

Hand Protection

Compatible chemical-resistant

gloves (e.g., nitrile, neoprene).

Prevents skin contact and

subsequent irritation.

Body Protection

Laboratory coat, closed-toe
shoes, and additional

protective clothing as needed.

Minimizes the risk of skin

contact.

Respiratory Protection

An appropriate respirator
should be used if engineering
controls are insufficient or

during spill cleanup.

Prevents respiratory tract

irritation from dust or aerosols.

Handling and Storage Procedures

Handling: Avoid creating dust. Use appropriate tools for handling solids. Wash hands

thoroughly after handling.[2]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Incompatibilities: Keep away from strong oxidizing agents, acids, acid chlorides, and acid

anhydrides.[2]

Emergency Procedures

Prompt and appropriate action is critical in the event of an exposure or spill.
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First-Aid Measures

Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[2]

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated
clothing. Seek medical attention if irritation

persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical

attention.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[2]

Accidental Release Measures

In the event of a spill, follow a clear and systematic procedure.
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Spill Occurs

Evacuate Immediate Area
Don Appropriate PPE
Contain the Spill

Clean Up Spill
(Sweep or scoop, avoid dust)

Dispose of Waste Properly
@ate Area and Equipment
Report the Incident

Click to download full resolution via product page

Caption: A stepwise procedure for responding to a spill of 2'-Chloro-4'-fluoroacetanilide.

Disposal Considerations
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Dispose of 2'-Chloro-4'-fluoroacetanilide and its containers in accordance with local,
regional, and national regulations. Waste material should be treated as hazardous.

Conclusion

While 2'-Chloro-4'-fluoroacetanilide has a defined GHS classification for its irritant properties,
a comprehensive toxicological profile is not yet available. Professionals in research and drug
development should therefore handle this compound with a high degree of caution, employing
robust engineering controls, appropriate personal protective equipment, and well-defined
emergency procedures. By considering the toxicology of structurally related compounds, a
more nuanced and protective risk assessment can be achieved, ensuring a safer laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2'-Chloro-4'-fluoroacetanilide | CBH7CIFNO | CID 589419 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. synquestlabs.com [synquestlabs.com]
e 3. chemimpex.com [chemimpex.com]

e 4. Studies on the metabolism of 4-fluoroaniline and 4-fluoroacetanilide in rat: formation of 4-
acetamidophenol (paracetamol) and its metabolites via defluorination and N-acetylation -
PubMed [pubmed.ncbi.nim.nih.gov]

¢ 5. Renal and hepatic toxicity of monochloroacetanilides in the Fischer 344 rat - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [2'-Chloro-4'-fluoroacetanilide safety and hazards].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585160#2-chloro-4-fluoroacetanilide-safety-and-
hazards]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1585160?utm_src=pdf-body
https://www.benchchem.com/product/b1585160?utm_src=pdf-body
https://www.benchchem.com/product/b1585160?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2_-Chloro-4_-fluoroacetanilide
https://pubchem.ncbi.nlm.nih.gov/compound/2_-Chloro-4_-fluoroacetanilide
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4600%2F4648-7-04.pdf
https://www.chemimpex.com/products/45203
https://pubmed.ncbi.nlm.nih.gov/10199596/
https://pubmed.ncbi.nlm.nih.gov/10199596/
https://pubmed.ncbi.nlm.nih.gov/10199596/
https://pubmed.ncbi.nlm.nih.gov/8316948/
https://pubmed.ncbi.nlm.nih.gov/8316948/
https://www.benchchem.com/product/b1585160#2-chloro-4-fluoroacetanilide-safety-and-hazards
https://www.benchchem.com/product/b1585160#2-chloro-4-fluoroacetanilide-safety-and-hazards
https://www.benchchem.com/product/b1585160#2-chloro-4-fluoroacetanilide-safety-and-hazards
https://www.benchchem.com/product/b1585160#2-chloro-4-fluoroacetanilide-safety-and-hazards
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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